molecular formula C14H16F3NO2 B6224785 N,N-dimethyl-3-[4-(trifluoromethoxy)phenyl]cyclobutane-1-carboxamide, Mixture of diastereomers CAS No. 2768326-31-2

N,N-dimethyl-3-[4-(trifluoromethoxy)phenyl]cyclobutane-1-carboxamide, Mixture of diastereomers

Cat. No.: B6224785
CAS No.: 2768326-31-2
M. Wt: 287.3
InChI Key:
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Description

N,N-dimethyl-3-[4-(trifluoromethoxy)phenyl]cyclobutane-1-carboxamide, Mixture of diastereomers is a useful research compound. Its molecular formula is C14H16F3NO2 and its molecular weight is 287.3. The purity is usually 95.
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Properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for N,N-dimethyl-3-[4-(trifluoromethoxy)phenyl]cyclobutane-1-carboxamide involves the reaction of a cyclobutane derivative with a trifluoromethoxy-substituted benzene derivative in the presence of a carboxylic acid derivative and a base.", "Starting Materials": [ "Cyclobutane-1-carboxylic acid", "N,N-dimethylamine", "4-trifluoromethoxyphenylboronic acid", "Palladium(II) acetate", "1,4-dioxane", "Sodium carbonate", "Methanol" ], "Reaction": [ "1. Synthesize the cyclobutane-1-carboxylic acid derivative by reacting cyclobutane with chloroacetic acid in the presence of sodium hydroxide.", "2. React the cyclobutane-1-carboxylic acid derivative with N,N-dimethylamine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) to form the corresponding carboxamide.", "3. Synthesize the trifluoromethoxy-substituted benzene derivative by reacting 4-trifluoromethoxyphenylboronic acid with palladium(II) acetate in the presence of a base such as sodium carbonate and a solvent such as 1,4-dioxane.", "4. Combine the carboxamide and the trifluoromethoxy-substituted benzene derivative in the presence of a base such as sodium carbonate and a solvent such as methanol to form the desired product, N,N-dimethyl-3-[4-(trifluoromethoxy)phenyl]cyclobutane-1-carboxamide, mixture of diastereomers." ] }

CAS No.

2768326-31-2

Molecular Formula

C14H16F3NO2

Molecular Weight

287.3

Purity

95

Origin of Product

United States

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